Cas no 16624-06-9 (Cyclooctanemethanol, a,a-dimethyl-)

16624-06-9 structure
Product name:Cyclooctanemethanol, a,a-dimethyl-
Cyclooctanemethanol, a,a-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclooctanemethanol, a,a-dimethyl-
- 2-cyclooctylpropan-2-ol
- α,α-Dimethylcyclooctanemethanol
- 2-CYCLOOCTYL-2-PROPANOL
- Cyclooctanemethanol, .alpha.,.alpha.-dimethyl-
- DTXSID50168083
- alpha,alpha-Dimethylcyclooctanemethanol
- 16624-06-9
- 2-Cyclooctyl-2-propanol #
- SCHEMBL9897847
- SSIKICQJPUCGEG-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C11H22O/c1-11(2,12)10-8-6-4-3-5-7-9-10/h10,12H,3-9H2,1-2H3
- InChI Key: SSIKICQJPUCGEG-UHFFFAOYSA-N
- SMILES: C1CCCC(C(O)(C)C)CCC1
Computed Properties
- Exact Mass: 170.16716
- Monoisotopic Mass: 170.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2Ų
- XLogP3: 3.6
Experimental Properties
- PSA: 20.23
Cyclooctanemethanol, a,a-dimethyl- Related Literature
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1. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
-
Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
-
Amos Markus,Aviad Slotky,Nairouz Farah Nanoscale, 2020,12, 18918-18930
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Rutusmita Mishra,Neeladrisingha Das,Ritu Varshney,Kriti Juneja,Debabrata Sircar,Partha Roy Food Funct., 2021,12, 6603-6625
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